molecular formula C9H7BrClNO4 B8739572 Methyl 2-(bromomethyl)-5-chloro-3-nitrobenzoate

Methyl 2-(bromomethyl)-5-chloro-3-nitrobenzoate

Cat. No.: B8739572
M. Wt: 308.51 g/mol
InChI Key: JUXKBKRQAMILOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(bromomethyl)-5-chloro-3-nitrobenzoate is a useful research compound. Its molecular formula is C9H7BrClNO4 and its molecular weight is 308.51 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H7BrClNO4

Molecular Weight

308.51 g/mol

IUPAC Name

methyl 2-(bromomethyl)-5-chloro-3-nitrobenzoate

InChI

InChI=1S/C9H7BrClNO4/c1-16-9(13)6-2-5(11)3-8(12(14)15)7(6)4-10/h2-3H,4H2,1H3

InChI Key

JUXKBKRQAMILOD-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C(=CC(=C1)Cl)[N+](=O)[O-])CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 5-chloro-2-methyl-3-nitrobenzoate (6 g, 26.2 mmol), NBS (5.1 g, 28.8 mmol), and BPO (0.63 g, 2.6 mmol) in CCl4 (50 mL) was heated to reflux overnight. Water (200 mL) was added and CCl4 was removed under reduced pressure. The residue was extracted with DCM (200 mL×3). The combined organic layers were washed with brine, dried over Na2SO4, and concentrated to give crude title compound (7 g, yield 87%) as a brown oil which was used in the next step without purification.
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
5.1 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step Two

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